2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-bromothiophen-2-yl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C17H9BrN2O3S/c18-8-5-12(24-7-8)13-10(6-19)16(20)23-15-9-3-1-2-4-11(9)22-17(21)14(13)15/h1-5,7,13H,20H2
• InChI Key: SSEQNLZUSBYXCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CS4)Br)C(=O)O2
• Molecular Formula: C17H9BrN2O3S
• Molecular Weight: 401.2 g/mol

Description

2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research. This compound exhibits a wide range of pharmacological activities, making it an attractive target for drug development.

Mechanism of Action

The mechanism of action of 2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various cellular signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits potent antibacterial and antifungal activities. Additionally, it has been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile in lab experiments is its broad range of pharmacological activities, which makes it a versatile compound for studying various biological processes. However, its complex synthesis method and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and neurodegenerative disorders. Further studies are also needed to elucidate its mechanism of action and to optimize its synthesis method for large-scale production. Additionally, studies on its pharmacokinetics and toxicity profile are needed to assess its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of 2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile involves the condensation of 4-bromo-2-thiophenecarboxaldehyde with malononitrile and 4-hydroxycoumarin in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrazine hydrate and acetic acid to yield the final compound.

Scientific Research Applications

2-amino-4-(4-bromo-2-thienyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile has been extensively studied for its potential therapeutic applications. It exhibits significant anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. It has also been shown to have neuroprotective effects and to inhibit the growth of certain viruses.